molecular formula C12H21NO3 B2379032 N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide CAS No. 2361640-64-2

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide

Cat. No. B2379032
CAS RN: 2361640-64-2
M. Wt: 227.304
InChI Key: RUASZJIQIPRGBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This molecule has gained attention in the field of scientific research due to its potential in the treatment of various diseases.

Mechanism of Action

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide selectively inhibits the enzyme 20-HETE synthase, which is responsible for the synthesis of 20-HETE, a potent vasoconstrictor and pro-inflammatory mediator. By inhibiting this enzyme, N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide can reduce blood pressure and inflammation, as well as inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide has been shown to have a number of biochemical and physiological effects, including the inhibition of 20-HETE synthesis, the reduction of blood pressure, and the inhibition of cancer cell growth and proliferation. In addition, N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide in lab experiments is its high selectivity for 20-HETE synthase, which allows for specific inhibition of this enzyme without affecting other pathways. However, one limitation is that N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide may have off-target effects on other enzymes, which could complicate data interpretation.

Future Directions

There are several future directions for the study of N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide. One area of research is the development of more potent and selective inhibitors of 20-HETE synthase, which could have even greater therapeutic potential. Another area of research is the investigation of the role of 20-HETE in other diseases, such as diabetes and cardiovascular disease. Finally, the use of N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide in combination with other therapies, such as chemotherapy, could be explored as a potential treatment strategy for cancer.

Synthesis Methods

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide can be synthesized through a multistep process involving the reaction of 3-hydroxyoxan-3-ylmethyl bromide with 2-methylprop-2-en-1-ol followed by reaction with propionyl chloride. The resulting product is then treated with sodium hydroxide to obtain N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide in high yield.

Scientific Research Applications

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide has been extensively studied for its potential in the treatment of various diseases, including hypertension, cancer, and inflammation. In particular, its ability to inhibit the synthesis of 20-HETE has been shown to have beneficial effects on blood pressure regulation and the prevention of cancer cell proliferation.

properties

IUPAC Name

N-[2-(3-hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H21NO3/c1-4-10(14)13-8-11(2,3)12(15)6-5-7-16-9-12/h4,15H,1,5-9H2,2-3H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUASZJIQIPRGBV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(CNC(=O)C=C)C1(CCCOC1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H21NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.